Cas no 1860978-75-1 (6-(Butyl(ethyl)amino)pyrimidine-4-carboxylic acid)

• Product Name: 6-(Butyl(ethyl)amino)pyrimidine-4-carboxylic acid
• CAS No: 1860978-75-1
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5056065
• Update Time: 2025-05-21

6-(Butyl(ethyl)amino)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(butyl(ethyl)amino)pyrimidine-4-carboxylic acid
• 6-[butyl(ethyl)amino]pyrimidine-4-carboxylic acid
• 6-(Butyl(ethyl)amino)pyrimidine-4-carboxylic acid

• Inchi： 1S/C11H17N3O2/c1-3-5-6-14(4-2)10-7-9(11(15)16)12-8-13-10/h7-8H,3-6H2,1-2H3,(H,15,16)
• InChI Key： WWBNRXFPHSXKOJ-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=NC=N1)N(CC)CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• XLogP3: 2.1
• Topological Polar Surface Area: 66.3

Additional information on 6-(Butyl(ethyl)amino)pyrimidine-4-carboxylic acid

6-(Butyl(ethyl)amino)pyrimidine-4-carboxylic acid (CAS No. 1860978-75-1): A Comprehensive Overview

6-(Butyl(ethyl)amino)pyrimidine-4-carboxylic acid (CAS No. 1860978-75-1) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique butyl(ethyl)amino substitution pattern, serves as a versatile building block in medicinal chemistry and material science applications. Its molecular structure combines the pyrimidine core with a carboxylic acid functionality, making it particularly valuable for drug discovery programs targeting various biological pathways.

The growing interest in 6-(Butyl(ethyl)amino)pyrimidine-4-carboxylic acid derivatives stems from their potential applications in developing kinase inhibitors and other therapeutic agents. Recent studies have explored its role as a precursor for small molecule pharmaceuticals, especially in oncology and inflammation research. The compound's CAS number 1860978-75-1 has become increasingly prominent in scientific literature, reflecting its importance in contemporary chemical research.

From a chemical perspective, 6-(Butyl(ethyl)amino)pyrimidine-4-carboxylic acid exhibits interesting properties that make it suitable for structure-activity relationship (SAR) studies. The presence of both amino and carboxylic acid groups allows for diverse chemical modifications, enabling researchers to fine-tune molecular properties for specific applications. Its solubility characteristics and stability profile have been subjects of recent optimization efforts in process chemistry.

The synthesis of CAS 1860978-75-1 typically involves multi-step organic transformations, with particular attention to the introduction of the butyl(ethyl)amino moiety. Recent advancements in green chemistry approaches have focused on improving the yield and purity of this compound while minimizing environmental impact. These developments align with current industry trends toward sustainable pharmaceutical manufacturing.

In the context of drug discovery, researchers have investigated 6-(Butyl(ethyl)amino)pyrimidine-4-carboxylic acid as a potential scaffold for developing novel protein kinase inhibitors. Its structural features allow for favorable interactions with ATP-binding sites of various kinases, making it particularly relevant in cancer research. The compound's pyrimidine-4-carboxylic acid core has shown promise in modulating protein-protein interactions, opening new avenues for therapeutic intervention.

The commercial availability of 6-(Butyl(ethyl)amino)pyrimidine-4-carboxylic acid (CAS No. 1860978-75-1) has expanded significantly in recent years, with several specialty chemical suppliers offering this compound in research quantities. Market analysis indicates growing demand for high-purity samples of this pyrimidine derivative, particularly from pharmaceutical companies engaged in early-stage drug discovery programs.

Analytical characterization of CAS 1860978-75-1 typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods are crucial for verifying the compound's identity and purity, especially when used as a reference standard or building block in medicinal chemistry. Recent publications have detailed optimized analytical protocols for this specific pyrimidine carboxylic acid derivative.

From a regulatory standpoint, 6-(Butyl(ethyl)amino)pyrimidine-4-carboxylic acid is generally classified as a research chemical with no significant safety concerns when handled properly. However, researchers are advised to follow standard laboratory safety protocols when working with this compound. Material Safety Data Sheets (MSDS) provide detailed handling instructions for this pyrimidine-based compound.

The future outlook for 6-(Butyl(ethyl)amino)pyrimidine-4-carboxylic acid appears promising, with ongoing research exploring its potential in various therapeutic areas. Its CAS number 1860978-75-1 continues to appear in patent applications and scientific publications, indicating sustained interest from the research community. As synthetic methodologies improve and biological understanding deepens, this compound is likely to play an increasingly important role in pharmaceutical development.

For researchers seeking information about 6-(Butyl(ethyl)amino)pyrimidine-4-carboxylic acid properties or CAS 1860978-75-1 suppliers, numerous technical resources are available through scientific databases and specialty chemical providers. The compound's unique structural features and versatile applications ensure its continued relevance in chemical research and drug discovery initiatives worldwide.